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Compound of Interest

Compound Name: GSK 2830371-d4

Cat. No.: B1154372

Get Quote

Technical Support Center: GSK 2830371-d4
This technical support center provides researchers, scientists, and drug development

professionals with guidance on the solubility of GSK 2830371-d4. Below you will find

troubleshooting guides and FAQs to address common issues encountered during experimental

work.

Solubility Data Summary
The following table summarizes the reported solubility of GSK 2830371. Note that the "-d4"

designation indicates a deuterated form of the molecule. While the solubility of deuterated

compounds is generally very similar to their non-deuterated counterparts, it is always

recommended to confirm solubility with a small amount of the compound before preparing a

larger stock solution.
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Solvent
Maximum Concentration
(mg/mL)

Maximum Concentration
(mM)

DMSO 46.1 - 100 100 - 199.55

Ethanol 23.05 - 92 50 - 50.11

Water Insoluble Insoluble

Data is based on the molecular weight of the non-deuterated form (461.02 g/mol ). Batch-

specific molecular weights may vary slightly.[1][2]

Frequently Asked Questions (FAQs)
Q1: What is the expected solubility of GSK 2830371-d4 compared to the standard GSK

2830371?

A1: The deuterated form, GSK 2830371-d4, is expected to have a solubility profile that is highly

similar to the non-deuterated compound. Deuterium substitution typically does not significantly

alter the physicochemical properties that govern solubility. However, as with any compound, we

recommend performing a small-scale test to confirm solubility in your specific solvent and

concentration.

Q2: In which common laboratory solvents is GSK 2830371 soluble?

A2: GSK 2830371 is readily soluble in DMSO and ethanol.[1][3] It is reported to be soluble up

to 100 mM in DMSO and up to 50 mM in ethanol.

Q3: Is GSK 2830371 soluble in aqueous solutions?

A3: No, GSK 2830371 is reported to be insoluble in water.[1] For in vivo studies, a specific

formulation with co-solvents is required.

Q4: How should I store stock solutions of GSK 2830371?

A4: Stock solutions should be aliquoted and stored at -20°C or -80°C.[3] Vendor data suggests

that stock solutions are stable for up to 6 months at -20°C and for up to 1 year or even 2 years

when stored at -80°C.[2][4]
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Troubleshooting Guide
Q1: I'm having trouble dissolving GSK 2830371 in DMSO. What can I do?

A1: If you are experiencing difficulty dissolving the compound, consider the following steps:

Use fresh DMSO: DMSO is hygroscopic and can absorb moisture from the air, which can

reduce the solubility of some compounds.[1] Always use fresh, anhydrous DMSO.

Sonication: Sonication is recommended to aid dissolution.[3]

Gentle warming: Gentle warming can also be used to help dissolve the compound. However,

be cautious with temperature to avoid degradation.

Q2: My GSK 2830371 solution appears cloudy or has precipitated after storage. What should I

do?

A2: Cloudiness or precipitation upon storage, especially after refrigeration or freezing, can

occur. If this happens, it is recommended to warm the solution gently and sonicate to

redissolve the compound before use. If the solution is a suspension, it is best to prepare it fresh

for each use.[3]

Q3: I need to prepare a formulation for an in vivo experiment. Can I use a simple DMSO

solution?

A3: For in vivo experiments, a simple DMSO solution may not be suitable due to potential

toxicity at higher concentrations.[3] A common formulation for oral administration involves a

mixture of solvents to ensure solubility and biocompatibility. One such reported formulation

consists of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.[4]

Experimental Protocols
Protocol 1: Preparation of a 100 mM DMSO Stock
Solution

Weigh the Compound: Accurately weigh the required amount of GSK 2830371-d4 powder.

For example, to prepare 1 mL of a 100 mM solution, you would need 46.1 mg (assuming a

molecular weight of 461.02 g/mol ).
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Add Solvent: Add the calculated volume of fresh, anhydrous DMSO to the vial containing the

compound.

Dissolve: Vortex the solution and sonicate if necessary until the compound is fully dissolved.

Store: Aliquot the stock solution into smaller volumes and store at -20°C or -80°C.

Protocol 2: Preparation of an In Vivo Formulation (Oral
Administration)
This protocol is based on a reported formulation for achieving a concentration of at least 2.5

mg/mL.[4]

Prepare Stock Solution: First, prepare a concentrated stock solution of GSK 2830371-d4 in

DMSO.

Add Co-solvents: In a sequential manner, add the other components of the formulation. For

the final solution, the volumetric ratios are:

10% DMSO

40% PEG300

5% Tween-80

45% Saline

Ensure Clarity: The final solution should be clear. If precipitation or phase separation occurs,

gentle heating and/or sonication can be used to aid dissolution.[4] It is recommended to

prepare this working solution fresh on the day of use.[4]

Visualizations
Signaling Pathway
GSK 2830371 is an allosteric inhibitor of Wip1 phosphatase. Wip1 is a negative regulator of the

DNA damage response pathway, and its inhibition by GSK 2830371 leads to increased

phosphorylation of key proteins like p53 and Chk2.
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Caption: Simplified Wip1 signaling pathway and the inhibitory action of GSK 2830371.

Experimental Workflows
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Stock Solution Preparation

1. Weigh GSK 2830371-d4

2. Add anhydrous DMSO

3. Vortex / Sonicate

4. Check for clarity

Not Clear

5. Aliquot and Store at -80°C

Clear

Click to download full resolution via product page

Caption: Workflow for preparing a stock solution of GSK 2830371-d4.
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In Vivo Formulation Preparation
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Stock Solution

1. Add 40% PEG300
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3. Add 45% Saline

4. Mix thoroughly

5. Check for clarity
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Caption: Workflow for preparing an in vivo formulation of GSK 2830371-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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